Cas no 906353-03-5 (Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester)

• Product Name: Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester
• CAS No: 906353-03-5
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• MDL: MFCD09817534
• CID: 802960
• PubChem ID: 24229695
• Update Time: 2025-10-29

Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester
• ethyl 4-(6-methylpyrazin-2-yl)oxybenzoate
• ethyl 4-[(6-methylpyrazin-2-yl)oxy]benzoate
• AKOS025117219
• Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-,ethyl ester
• Ethyl 4-((6-methylpyrazin-2-yl)oxy)benzoate
• 906353-03-5
• FT-0730750
• MFCD09817534
• TS-00830
• DTXSID00640400
• CS-0366175
• DB-078760

• MDL： MFCD09817534
• Inchi： 1S/C14H14N2O3/c1-3-18-14(17)11-4-6-12(7-5-11)19-13-9-15-8-10(2)16-13/h4-9H,3H2,1-2H3
• InChI Key： LIMMDGVTHPQONZ-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C)N=1)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 258.10000
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.189
• Boiling Point: 379°Cat760mmHg
• Flash Point: 183°C
• Refractive Index: 1.559
• PSA: 61.31000
• LogP: 2.75400

Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester Security Information

• Hazard Statement： Harmful

Additional information on Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester

Exploring Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester (CAS No. 906353-03-5): Properties, Applications, and Market Insights

Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester (CAS No. 906353-03-5) is a specialized organic compound that has garnered attention in various industries due to its unique chemical structure and versatile applications. This ester derivative, which combines a benzoic acid core with a pyrazinyl moiety, exhibits properties that make it valuable in pharmaceuticals, agrochemicals, and material science. Researchers and manufacturers are increasingly interested in this compound for its potential to address modern challenges in drug development and sustainable chemistry.

The molecular structure of Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester features a benzene ring linked to an ethyl ester group and a 6-methyl-2-pyrazinyl substituent. This arrangement contributes to its moderate polarity, stability under standard conditions, and solubility in common organic solvents. These characteristics make it a promising candidate for synthetic intermediates in medicinal chemistry, where precise molecular modifications are often required. The compound's CAS No. 906353-03-5 serves as a unique identifier for researchers sourcing high-purity samples for experimental studies.

In pharmaceutical research, Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester has shown potential as a building block for novel drug candidates. The pyrazine ring system present in this compound is particularly noteworthy, as it appears in several FDA-approved drugs targeting various therapeutic areas. Recent studies have explored its derivatives for antimicrobial and anti-inflammatory properties, aligning with current global health priorities. The compound's ethyl ester functionality also offers advantages in prodrug design, addressing common challenges in drug bioavailability and targeted delivery.

The agrochemical industry has demonstrated growing interest in CAS No. 906353-03-5 as researchers investigate its potential in crop protection formulations. The compound's structural features suggest possible applications in developing new-generation pesticides with improved environmental profiles. This aligns with the agricultural sector's increasing focus on sustainable pest management solutions that minimize ecological impact while maintaining efficacy against resistant pest strains.

Material science applications of Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester are emerging as researchers explore its utility in specialty polymers and coatings. The compound's aromatic system and ester functionality make it a candidate for modifying polymer properties or serving as a precursor for advanced materials. These developments respond to industry demands for high-performance materials with tailored characteristics for electronics, packaging, and other technical applications.

Market analysis indicates steady growth in demand for specialized intermediates like Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester. Pharmaceutical and agrochemical manufacturers are particularly active in sourcing this compound, driving innovation in synthetic routes and purification methods. Suppliers are responding by offering CAS No. 906353-03-5 in various purity grades to meet diverse research and production needs, with analytical documentation supporting quality assurance.

Synthetic approaches to Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester typically involve esterification reactions and careful selection of protecting groups to achieve high yields. Recent process optimization efforts have focused on green chemistry principles, reducing solvent use and energy consumption during production. These advancements address the chemical industry's broader sustainability goals while maintaining the compound's quality and performance characteristics.

Analytical characterization of CAS No. 906353-03-5 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's identity and quality, which is particularly important for pharmaceutical applications where stringent purity standards apply. Researchers emphasize the importance of comprehensive analytical data when working with this intermediate to ensure reproducible results in downstream applications.

Regulatory considerations for Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester vary by application and jurisdiction. While not classified as hazardous under standard protocols, proper handling procedures are recommended, including the use of personal protective equipment in laboratory settings. Manufacturers and researchers should consult current safety data sheets and regulatory guidelines specific to their intended use cases and geographic locations.

Future research directions for Benzoic acid,4-[(6-methyl-2-pyrazinyl)oxy]-, ethyl ester may explore its potential in emerging fields such as medicinal chemistry, where hybrid molecules combining benzoic acid and pyrazine motifs could address unmet therapeutic needs. Additionally, its application in material science may expand as researchers develop new functional materials requiring specific aromatic building blocks. The compound's versatility ensures it will remain relevant across multiple scientific disciplines.

For researchers and industry professionals seeking CAS No. 906353-03-5, it's essential to partner with reputable suppliers who can provide comprehensive technical documentation and consistent quality. The compound's specialized nature requires reliable sourcing to ensure experimental reproducibility and manufacturing consistency. As interest in this intermediate grows, the market is responding with improved accessibility and support for various research and production scales.